Cas no 13958-88-8 (3-Fluoro-4-nitro-5-pinacoline oxide)

3-Fluoro-4-nitro-5-pinacoline oxide is a fluorinated nitro compound with a pinacoline oxide backbone, offering unique reactivity due to its electron-withdrawing substituents. The fluorine and nitro groups enhance its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features facilitate selective functionalization, making it valuable for constructing complex molecular frameworks. The compound's stability under various reaction conditions allows for versatile applications in cross-coupling and nucleophilic substitution reactions. Its well-defined chemical properties ensure reproducibility in synthetic processes, making it a reliable choice for research and industrial applications requiring precise control over molecular architecture.
3-Fluoro-4-nitro-5-pinacoline oxide structure
13958-88-8 structure
Product Name:3-Fluoro-4-nitro-5-pinacoline oxide
CAS No:13958-88-8
MF:C6H5FN2O3
MW:172.113904714584
MDL:MFCD06659512
CID:135086
PubChem ID:44754842
Update Time:2025-06-06

3-Fluoro-4-nitro-5-pinacoline oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-fluoro-5-methyl-4-nitro-, 1-oxide
    • 3-Fluoro-4-nitro-5-picoline 1-oxide
    • 3-FLUORO-5-METHYL-4-NITROPYRIDINE 1-OXIDE
    • 3-Fluor-5-methyl-4-nitro-pyridin-N-oxid
    • 3-Fluoro-4-nitro-5-picoline N-oxide
    • AK-37529
    • ANW-57296
    • CTK8B7440
    • KB-31836
    • 3-Fluoro-4-nitro-5-pinacoline oxide
    • SB33316
    • 3-fluoro-5-methyl-4-nitro-1-oxidopyridin-1-ium
    • DTXSID40660541
    • MFCD06659512
    • 3-Fluoro-5-methyl-4-nitro-1-oxo-1lambda~5~-pyridine
    • Pyridine,3-fluoro-5-methyl-4-nitro-,1-oxide
    • 3-Fluoro-5-methyl-4-nitropyridine1-oxide
    • 3-FLUORO-5-METHYL-4-NITROPYRIDIN-1-IUM-1-OLATE
    • AKOS006295368
    • 13958-88-8
    • 5-Fluoro-3-methyl-4-nitropyridine-N-oxide
    • MDL: MFCD06659512
    • Inchi: 1S/C6H5FN2O3/c1-4-2-8(10)3-5(7)6(4)9(11)12/h2-3H,1H3
    • InChI Key: ZQGANXDYXDMUFR-UHFFFAOYSA-N
    • SMILES: FC1=C[N+](=CC(C)=C1[N+](=O)[O-])[O-]

Computed Properties

  • Exact Mass: 172.02845
  • Monoisotopic Mass: 172.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.3A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.483
  • Boiling Point: 402.877 °C at 760 mmHg
  • Flash Point: 197.453 °C
  • Refractive Index: 1.565
  • PSA: 70.08
  • LogP: 1.99400

3-Fluoro-4-nitro-5-pinacoline oxide Pricemore >>

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